Cas no 648449-28-9 (2-methyl-2H-1,2,3-benzotriazole-5-carbaldehyde)
2-Methyl-2H-1,2,3-benzotriazole-5-carbaldehyde is a heterocyclic organic compound featuring a benzotriazole core substituted with a methyl group at the 2-position and a formyl group at the 5-position. This aldehyde derivative is primarily utilized as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its reactive aldehyde group enables further derivatization through condensation, reduction, or nucleophilic addition reactions. The benzotriazole moiety contributes to stability and potential coordination properties, making it useful in metal-organic frameworks or corrosion inhibitors. The compound’s well-defined structure and functional group compatibility enhance its utility in targeted molecular design. Proper handling is advised due to its reactivity.
648449-28-9 structure
Product Name:2-methyl-2H-1,2,3-benzotriazole-5-carbaldehyde
CAS No:648449-28-9
MF:C8H7N3O
MW:161.160681009293
CID:3166777
PubChem ID:14835680
Update Time:2025-11-02
2-methyl-2H-1,2,3-benzotriazole-5-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-2H-1,2,3-benzotriazole-5-carbaldehyde
- 2-Methyl-2H-benzo[d][1,2,3]triazole-5-carbaldehyde
- CS-0454550
- 2-methyl-1,2,3-benzotriazole-5-carbaldehyde
- 648449-28-9
- MFCD24685780
- 2-Methyl-2H-benzotriazole-5-carbaldehyde
- SCHEMBL2884574
- 2-methylbenzotriazole-5-carbaldehyde
- RXUUSFIQZBHKMQ-UHFFFAOYSA-N
- F73737
-
- Inchi： 1S/C8H7N3O/c1-11-9-7-3-2-6(5-12)4-8(7)10-11/h2-5H,1H3
- InChI Key： RXUUSFIQZBHKMQ-UHFFFAOYSA-N
- SMILES： O=CC1C=CC2C(C=1)=NN(C)N=2
Computed Properties
- Exact Mass: 161.058911855g/mol
- Monoisotopic Mass: 161.058911855g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 47.8Ų
2-methyl-2H-1,2,3-benzotriazole-5-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019092694-1g |
2-Methyl-2H-benzo[d][1,2,3]triazole-5-carbaldehyde |
648449-28-9 | 97% | 1g |
$432.18 | 2023-09-01 | |
| abcr | AB594858-250mg |
2-Methyl-2H-benzo[d][1,2,3]triazole-5-carbaldehyde; . |
648449-28-9 | 250mg |
€300.90 | 2024-07-19 | ||
| abcr | AB594858-1g |
2-Methyl-2H-benzo[d][1,2,3]triazole-5-carbaldehyde; . |
648449-28-9 | 1g |
€697.30 | 2024-07-19 | ||
| Chemenu | CM523426-1g |
2-Methyl-2H-benzo[d][1,2,3]triazole-5-carbaldehyde |
648449-28-9 | 98% | 1g |
$*** | 2023-05-29 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1525217-1g |
2-Methyl-2H-benzo[d][1,2,3]triazole-5-carbaldehyde |
648449-28-9 | 98% | 1g |
￥3144.00 | 2024-05-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ5148-100.0mg |
2-methyl-2H-1,2,3-benzotriazole-5-carbaldehyde |
648449-28-9 | 95% | 100.0mg |
￥540.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ5148-250.0mg |
2-methyl-2H-1,2,3-benzotriazole-5-carbaldehyde |
648449-28-9 | 95% | 250.0mg |
￥916.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ5148-1.0g |
2-methyl-2H-1,2,3-benzotriazole-5-carbaldehyde |
648449-28-9 | 95% | 1.0g |
￥2473.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ5148-100mg |
2-methyl-2H-1,2,3-benzotriazole-5-carbaldehyde |
648449-28-9 | 95% | 100mg |
￥590.0 | 2024-04-18 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ5148-250mg |
2-methyl-2H-1,2,3-benzotriazole-5-carbaldehyde |
648449-28-9 | 95% | 250mg |
￥1001.0 | 2024-04-18 |
2-methyl-2H-1,2,3-benzotriazole-5-carbaldehyde Suppliers
Amadis Chemical Company Limited
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(CAS:648449-28-9)2-methyl-2H-1,2,3-benzotriazole-5-carbaldehyde
Order Number:A1089221
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:34
Price ($):402.0
Email:sales@amadischem.com
2-methyl-2H-1,2,3-benzotriazole-5-carbaldehyde Related Literature
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:648449-28-9)2-methyl-2H-1,2,3-benzotriazole-5-carbaldehyde
Purity:99%
Quantity:1g
Price ($):402.0